6-Chloro-2-phenylimidazo[1,2-b]pyridazin-3-amine
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Overview
Description
6-Chloro-2-phenylimidazo[1,2-b]pyridazin-3-amine is a chemical compound with a molecular weight of 244.68 . It is typically stored at a temperature of 4 degrees Celsius . .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code for this compound is 1S/C12H9ClN4/c13-9-6-7-10-15-11(12(14)17(10)16-9)8-4-2-1-3-5-8/h1-7H,14H2 .Physical and Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 244.68 . The InChI code for this compound is 1S/C12H9ClN4/c13-9-6-7-10-15-11(12(14)17(10)16-9)8-4-2-1-3-5-8/h1-7H,14H2 .Scientific Research Applications
Synthesis and Chemical Properties
Ambiguous Condensations and Reactions : Barlin et al. (1983) described the condensation reactions of phenylglyoxal with pyridazin-3-amines, resulting in products like 2-phenylimidazo[1,2-b]pyridazin-3(5H)-ones. This study provides insights into the reactions, degradations, and NMR spectra of these compounds, highlighting their existence in solid states and their behavior as dipolar molecules under certain conditions (Barlin et al., 1983).
Efficient Functionalization Techniques : Akkaoui et al. (2008) explored the synthesis of 3,6-disubstituted-2-phenylimidazo[1,2-b]pyridazine derivatives through palladium-catalyzed cross-coupling and SNAr reactions. This study demonstrates efficient methods for introducing diverse functional groups into the imidazo[1,2-b]pyridazine framework, broadening the scope of its potential applications in chemical synthesis (Akkaoui et al., 2008).
Mechanism of Action
Target of Action
It is known that pyridazine derivatives, to which this compound belongs, have been utilized in medicinal chemistry against a range of biological targets .
Mode of Action
Pyridazine derivatives have been shown to interact with their targets in various ways, leading to a wide range of physiological effects .
Biochemical Pathways
Pyridazine derivatives have been found to impact a variety of biochemical pathways, leading to diverse pharmacological activities .
Result of Action
Pyridazine derivatives have been associated with a wide range of biological activities .
Properties
IUPAC Name |
6-chloro-2-phenylimidazo[1,2-b]pyridazin-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClN4/c13-9-6-7-10-15-11(12(14)17(10)16-9)8-4-2-1-3-5-8/h1-7H,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWRWSYLOFBFQTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(N3C(=N2)C=CC(=N3)Cl)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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